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Compound of Interest

Compound Name: Flucarbazone

Cat. No.: B134062

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the field application of Flucarbazone
70% WDG, a selective post-emergence herbicide. The information is intended to guide
researchers in designing and conducting field trials to evaluate the efficacy and crop safety of
this formulation.

Flucarbazone-sodium, the active ingredient, is a potent inhibitor of the enzyme acetolactate
synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in
susceptible plants.[1][2][3][4][5] This inhibition leads to the cessation of growth and eventual
death of target weeds. Flucarbazone is effective against a range of grass weeds in cereal
crops, particularly wheat.[6][7][8][9]

Application Rates and Target Weeds

The recommended application rates for Flucarbazone 70% WDG can vary depending on the
target weed species, their growth stage, and environmental conditions. The following tables
summarize typical application rates for key target weeds in wheat crops.

Table 1: Recommended Application Rates for Flucarbazone 70% WDG in Wheat
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Application Rate (g

Application Rate (g

Crop Target Weeds .
a.i./ha) product/ha)
Wild Oats (Avena
Spring Wheat fatua), Green Foxtail 105-21 15-30
(Setaria viridis)
Winter Wheat Annual Weeds 31.5-42 45 - 60
Spring Wheat Annual Weeds 21-315 30-45
Spring & Durum Wild Oats, Green
9.94 14.2

Wheat

Foxtail

Note: a.i. refers to the active ingredient, flucarbazone-sodium.

Table 2: Weed Control Spectrum of Flucarbazone

Common Name

Scientific Name

Control Level

Wild Oat Avena fatua Excellent
Green Foxtall Setaria viridis Excellent
Black-grass Alopecurus myosuroides Good
Downy Brome Bromus tectorum Good
Volunteer Tame Oats Avena sativa Good

Redroot Pigweed

Amaranthus retroflexus

Suppression

Shepherd's-purse

Capsella bursa-pastoris

Suppression

Stinkweed

Thlaspi arvense

Suppression

Wild Mustard

Sinapis arvensis

Suppression

Experimental Protocols

To ensure accurate and reproducible results in field trials, the following experimental protocols

are recommended.
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Experimental Design

A randomized complete block design (RCBD) is recommended for field trials to account for field
variability.[1][6][7]

Treatments: Include a range of Flucarbazone 70% WDG application rates, a negative
control (untreated), and a positive control (a standard commercial herbicide).

Replication: Each treatment should be replicated at least four times to ensure statistical
validity.[6]

Plot Size: Plot sizes should be large enough to minimize edge effects and allow for accurate
application and assessment. A typical plot size is 2 x 10 meters or larger.[10]

Randomization: Treatments within each block should be randomly assigned to plots.[6][11]

Site Selection and Preparation

Site Uniformity: Select a field with a uniform weed population and consistent soil type.

Previous Crop: Record the previous crop history to account for any potential herbicide
carryover effects.

Seedbed Preparation: Prepare a uniform seedbed to ensure consistent crop and weed
emergence.

Herbicide Application

Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure
uniform spray coverage. A spray volume of 200-300 L/ha is recommended.[6]

Timing: Apply Flucarbazone post-emergence when target weeds are in the 1-3 leaf stage for
optimal control.[6] For winter wheat, application can be from the 3-leaf stage to the green-up
stage.[12][13] For spring wheat, application is typically at the 4-5 leaf stage.[9]

Environmental Conditions: Apply when weeds are actively growing. Optimal temperatures
are between 12°C and 24°C.[10] Avoid application during periods of crop stress, such as
drought, frost, or waterlogged soils.[6][10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.agmatix.com/blog/5-tips-for-designing-a-successful-on-farm-field-trial/
https://fieldreport.caes.uga.edu/publications/B1177/designing-research-and-demonstration-tests-for-farmers-fields/
https://www.apvma.gov.au/registrations-and-permits/data-requirements/agricultural-data-guidelines/efficacy-crop-safety-part-8/specific/experimental-design-analysis
https://www.benchchem.com/product/b134062?utm_src=pdf-body
https://fieldreport.caes.uga.edu/publications/B1177/designing-research-and-demonstration-tests-for-farmers-fields/
http://www.peaceforageseed.ca/pdf/research_updates/3%20Weed%20Control%20&%20Herbicides/Guidelines%20for%20the%20conduct%20of%20chemical%20weed%20control%20trials%20in%20forage%20grasses%20grown%20for%20seed.pdf
https://fieldreport.caes.uga.edu/publications/B1177/designing-research-and-demonstration-tests-for-farmers-fields/
http://soilcropandmore.info/resultdemo/experim.html
https://fieldreport.caes.uga.edu/publications/B1177/designing-research-and-demonstration-tests-for-farmers-fields/
https://www.benchchem.com/product/b134062?utm_src=pdf-body
https://fieldreport.caes.uga.edu/publications/B1177/designing-research-and-demonstration-tests-for-farmers-fields/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5321015/
https://caws.org.nz/old-site/awc/1992/awc199211731.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11558913/
http://www.peaceforageseed.ca/pdf/research_updates/3%20Weed%20Control%20&%20Herbicides/Guidelines%20for%20the%20conduct%20of%20chemical%20weed%20control%20trials%20in%20forage%20grasses%20grown%20for%20seed.pdf
https://fieldreport.caes.uga.edu/publications/B1177/designing-research-and-demonstration-tests-for-farmers-fields/
http://www.peaceforageseed.ca/pdf/research_updates/3%20Weed%20Control%20&%20Herbicides/Guidelines%20for%20the%20conduct%20of%20chemical%20weed%20control%20trials%20in%20forage%20grasses%20grown%20for%20seed.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Adjuvants: The addition of a non-ionic surfactant (0.1-0.25% v/v) is often recommended to
enhance efficacy.[6]

Data Collection and Assessment

o Weed Control Efficacy: Visually assess weed control at regular intervals (e.g., 7, 14, 28, and
56 days after application) using a percentage scale (0% = no control, 100% = complete
control).

e Weed Density and Biomass: Count the number of weeds per unit area (e.g., per square
meter) and collect above-ground weed biomass from a designated area within each plot. Dry
the biomass to a constant weight.

o Crop Tolerance: Visually assess crop injury (phytotoxicity) at regular intervals using a
percentage scale (0% = no injury, 100% = crop death).

o Crop Yield: At crop maturity, harvest the grain from the center of each plot and determine the
yield, adjusting for moisture content.

Statistical Analysis

Analyze the collected data using appropriate statistical methods, such as Analysis of Variance
(ANOVA), to determine the significance of treatment effects. Regression analysis can be used
to determine dose-response relationships.

Visualizations
Mode of Action: ALS Inhibition

Flucarbazone-sodium inhibits the acetolactate synthase (ALS) enzyme, which is the first step
in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. This
depletion of essential amino acids halts cell division and plant growth.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://fieldreport.caes.uga.edu/publications/B1177/designing-research-and-demonstration-tests-for-farmers-fields/
https://www.benchchem.com/product/b134062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGH ey cricn

Plant Cell

Multiple Steps

a-Aceto-a-hydroxybutyrate

Cell Growth & Division

Multiple Steps

Acetolactate Synthase (ALS)

Click to download full resolution via product page

Caption: Flucarbazone's mode of action via ALS enzyme inhibition.

Experimental Workflow for Determining Field
Application Rates

The following workflow outlines the key steps in a research program to determine the optimal
field application rate of Flucarbazone 70% WDG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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